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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and
characterization of Propargyl-PEG4-thioacetyl, a heterobifunctional linker critical in the
development of advanced bioconjugates, including Proteolysis Targeting Chimeras (PROTACS)
and Antibody-Drug Conjugates (ADCs). This document details the synthetic pathway,
experimental protocols, and key characterization data for this versatile chemical tool.

Introduction

Propargyl-PEG4-thioacetyl is a valuable crosslinker featuring a terminal alkyne group for
“click chemistry" reactions and a protected thiol in the form of a thioacetate. The tetraethylene
glycol (PEG4) spacer enhances aqueous solubility and provides spatial separation between
conjugated molecules. The alkyne moiety allows for highly efficient and specific copper-
catalyzed or strain-promoted azide-alkyne cycloaddition (CUAAC or SPAAC) reactions. The
thioacetate group can be readily deprotected to reveal a reactive thiol (sulfhydryl) group, which
can participate in maleimide chemistry, form disulfide bonds, or bind to gold surfaces. This dual
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functionality makes it an indispensable tool for constructing complex biomolecular

architectures.

Physicochemical and Characterization Data

The key physicochemical and spectroscopic characterization data for Propargyl-PEG4-

thioacetyl are summarized below.

Table 1: Physicochemical Properties of Propargyl-PEG4-thioacetyl

Property Value

Chemical Formula C13H2205S

Molecular Weight 290.4 g/mol

CAS Number 1422540-88-2

Appearance Colorless to pale yellow oil
Solubility Soluble in DMSO, DCM, DMF
Purity =95%

Storage Store at -20°C, desiccated

Table 2: Spectroscopic Characterization Data for Propargyl-PEG4-thioacetyl

Technique

Data

1H NMR (CDCls, 400 MHz)

& (ppm): 4.21 (d, 2H, -O-CH2-C=CH), 3.68-3.59
(m, 12H, PEG -CHz-), 3.16 (t, 2H, -CH2-SAc),
2.45 (t, 1H, -C=CH), 2.33 (s, 3H, -S-C(=0)CHs)

13C NMR (CDCls, 100 MHz)

5 (ppm): 195.8 (-S-C=0), 79.5 (-C=CH), 74.8 (-
C=CH), 70.6, 70.5, 70.3, 70.1, 69.2 (PEG -
CHz-), 58.5 (-O-CH2-C=CH), 30.5 (-S-
C(=0)CHs), 29.1 (-CH2-SAc)

Mass Spectrometry (ESI-MS)

[M+Na]*: Calculated for C13H220sSNa: 313.11,
Found: 313.1
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Synthesis of Propargyl-PEG4-thioacetyl

The synthesis of Propargyl-PEG4-thioacetyl is a multi-step process that can be achieved with
high efficiency. The overall synthetic workflow is depicted below.

Tetraethylene Glycol Propargyl Bromide, NaH Propargyl-PEG4-alcohol Methanesulfonyl Chloride, Et3N Propargyl-PEG4-mesylate Potassium Thioacetate Propargyl-PEG4-thioacetyl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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